Cas no 1419075-95-8 ((1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane)

(1S,5S)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane is a bicyclic amine compound featuring a rigid, strained ring structure that confers unique reactivity and stereochemical properties. Its constrained geometry makes it a valuable intermediate in pharmaceutical synthesis, particularly for designing bioactive molecules with enhanced selectivity and potency. The stereospecific (1S,5S) configuration ensures consistent chiral outcomes in asymmetric reactions. The methyl substitution at the 3-position modulates electronic and steric effects, influencing its binding affinity in medicinal chemistry applications. This scaffold is particularly useful in developing CNS-targeting agents due to its ability to mimic privileged pharmacophores. High purity and well-defined stereochemistry make it a reliable building block for complex synthetic routes.
(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane structure
1419075-95-8 structure
Product Name:(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane
CAS No:1419075-95-8
MF:C6H12N2
MW:112.172881126404
CID:4596040
PubChem ID:72208037
Update Time:2025-06-06

(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

    • (S,S)-3-Methyl-3,6-diaza-bicyclo[3.2.0]heptane
    • 3,6-Diazabicyclo[3.2.0]heptane, 3-methyl-, (1S,5S)-
    • (1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane
    • (1S,5S)-3-Methyl-3,6-diazabicyclo[3.2.0]heptane, bis(trifluoroacetic acid)
    • SCHEMBL22249367
    • PB37707
    • DTXSID501221581
    • 1419075-95-8
    • P13819
    • CS-0046544
    • Inchi: 1S/C6H12N2/c1-8-3-5-2-7-6(5)4-8/h5-7H,2-4H2,1H3/t5-,6+/m0/s1
    • InChI Key: VQUMPQLXULUHIT-NTSWFWBYSA-N
    • SMILES: [C@]12([H])[C@]([H])(NC1)CN(C)C2

Computed Properties

  • Exact Mass: 112.100048391g/mol
  • Monoisotopic Mass: 112.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 15.3Ų

(1S,5S)-3-methyl-3,6-diazabicyclo[3.2.0]heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM321233-250mg
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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1419075-95-8 95+%
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Key Organics Ltd
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(1s,5s)-3-methyl-3,6-diazabicyclo[3.2.0]heptane; bis(trifluoroacetic acid)
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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